Cas no 866845-98-9 (3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866845-98-9
• MF: C₂₄H₁₉F₂NO₄S
• MW: 455.473772287369
• CID: 5910592
• PubChem ID: 2137500
• Update Time: 2025-10-11

3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(4-fluorobenzyl)quinolin-4(1H)-one
• AKOS001839045
• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• F1605-1119
• 866845-98-9
• AB00675380-01
• 3-(4-ethoxyphenyl)sulfonyl-6-fluoro-1-[(4-fluorophenyl)methyl]quinolin-4-one

• Inchi： 1S/C24H19F2NO4S/c1-2-31-19-8-10-20(11-9-19)32(29,30)23-15-27(14-16-3-5-17(25)6-4-16)22-12-7-18(26)13-21(22)24(23)28/h3-13,15H,2,14H2,1H3
• InChI Key： OFYIVEFONYHETC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC(=CC=1)F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 455.10028559g/mol
• Monoisotopic Mass: 455.10028559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

3-(4-Ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one: A Comprehensive Overview

3-(4-Ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one, also known by its CAS number 866845-98-9, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a quinolinone backbone, which is further substituted with a sulfonyl group at the 3-position and a fluorinated phenylmethyl group at the 1-position. These substituents contribute to its distinct chemical behavior and functional properties.

The synthesis of 3-(4-Ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the quinolinone core, followed by the introduction of the sulfonyl and fluorinated substituents through advanced organic synthesis techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize reaction conditions and improve yield.

The chemical structure of this compound plays a crucial role in determining its physical and chemical properties. The presence of electron-withdrawing groups such as the sulfonyl group at the 3-position enhances the electrophilic character of the quinolinone ring, making it more reactive towards nucleophilic attacks. Additionally, the fluorinated substituent at the 6-position introduces steric hindrance and modulates the electronic environment of the molecule. These features make it an attractive candidate for applications in drug design, where precise control over molecular interactions is essential.

In recent years, there has been growing interest in exploring the biological activities of 3-(4-Ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one. Studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Its ability to cross the blood-brain barrier makes it a promising lead compound for developing treatments for Alzheimer's disease and other cognitive disorders. Furthermore, preclinical studies have shown that this compound demonstrates selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as an anticancer agent.

The material properties of this compound are equally intriguing. Its high thermal stability and excellent solubility in organic solvents make it suitable for use in high-performance materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their electronic properties and improve device performance. The ability to tune its electronic characteristics through structural modifications further expands its versatility in materials science.

From an environmental perspective, understanding the fate and transport of 3-(4-Ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one in natural systems is critical for assessing its potential ecological impact. Studies have shown that this compound undergoes rapid degradation under UV light or in the presence of microbial communities, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on aquatic organisms and ecosystems.

In conclusion, 3-(4-Ethoxybenzenesulfonyl)-6-fluoro-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one represents a versatile and multifunctional compound with wide-ranging applications across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress.